Cas no 6989-21-5 (Atractylon)

• Product Name: Atractylon
• CAS No: 6989-21-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD00210477
• CID: 1003851
• PubChem ID: 3080635
• Update Time: 2025-04-20

Atractylon Chemical and Physical Properties

Names and Identifiers

• (4aS,8aR)-3,8a-Dimethyl-5-methylene-4,4a,5,6,7,8,8a,9-octahydronaphtho[2,3-b]furan
• ATRACTYLINE(DISCONTINUED)(SH)
• (4aS)-4,4aα,5,6,7,8,8a,9-Octahydro-3,8aβ-dimethyl-5-methylenenaphtho[2,3-b]furan
• Naphtho[2,3-b]furan, 4,4a,5,6,7,8,8a,9-octahydro-3,8a-diMethyl-5-Methylene-, (4aS,8aR)-
• (4aS,8aR)-4,4a,5,6,7,8,8a,9-Octahydro-3,8a-dimethyl-5-methylene-naphtho[2,3-b]furan
• Atractylon
• (4aS,8aR)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran
• Atractylone
• Atractyloxide
• Atractylol
• Naphtho(2,3-b)furan, 4,4a,5,6,7,8,8a,9-octahydro-3,8a-dimethyl-5-methylene-, (4aS-trans)-
• BCP16937
• BDBM50241938
• AK128304
• AX8250095
• ST24034758
• C16919
• (4aS,8aR)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo
• CHEMBL486189
• CS-0018600
• Q27149840
• FS-7477
• A866723
• DTXSID50220170
• MFCD00210477
• AC-34104
• s9158
• HY-N2095
• CHEBI:80796
• CCG-266696
• SCHEMBL19082783
• 6989-21-5
• (4AS,8AR)-3,8A-DIMETHYL-5-METHYLIDENE-4H,4AH,5H,6H,7H,8H,8AH,9H-NAPHTHO[2,3-B]FURAN
• AKOS016013441
• 4,4aalpha,5,6,7,8,8a,9-Octahydro-3,8alphabeta-dimethyl-5-methylenenaphtho[2,3-b]furan
• GLXC-14731
• (4aR,8aS)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo(f)(1)benzofuran
• DA-61302
• Naphtho[2,3-b]furan, 4,4a.alpha.,5,6,7,8,8a,9-octahydro-3,8a.beta.-dimethyl-5-methylene-
• (4aS,8aR)-3,8a-Dimethyl-5-methylene-4,4a,5,6,7,8,8a,9-octahydronaphtho(2,3-b)furan
• (4aS,8aR)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo(f)(1)benzofuran
• Naphtho(2,3-b)furan, 4,4a,5,6,7,8,8a,9-octahydro-3,8a-dimethyl-5-methylene-, (4aS,8aR)-
• DTXCID50142661
• Naphtho(2,3-b)furan, 4,4aalpha,5,6,7,8,8a,9-octahydro-3,8abeta-dimethyl-5-methylene-
• (4aR,8aS)-3,8a-dimethyl-5-methylidene-4,4a,6,7,8,9-hexahydrobenzo[f][1]benzofuran
• Naphtho[2,3-b]furan, 4,4a,5,6,7,8,8a,9-octahydro-3,8a-dimethyl-5-methylene-, (4aS-trans)-

• MDL： MFCD00210477
• Inchi： 1S/C15H20O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h9,13H,1,4-8H2,2-3H3/t13-,15+/m0/s1
• InChI Key： TYPSVDGIQAOBAD-DZGCQCFKSA-N
• SMILES： O1C=C(C)C2=C1C[C@@]1(C)CCCC(=C)[C@@H]1C2

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151415257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• Molecular Weight: 216.32
• XLogP3: 4

Experimental Properties

• Color/Form: Soild
• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 61-63 ºC
• Boiling Point: 287.1±19.0 ºC (760 Torr),
• Flash Point: 121.7±8.3 ºC,
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• PSA: 13.14000
• LogP: 4.04920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Sesquiterpenoids